Cas no 1301739-37-6 (4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide)

• Product Name: 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide
• CAS No: 1301739-37-6
• MF: C₁₀H₁₀F₃NO₅S
• MW: 313.250312328339
• MDL: MFCD13186662
• CID: 5178305
• Update Time: 2026-03-05

4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide

• MDL： MFCD13186662
• Inchi： 1S/C10H10F3NO5S/c11-10(12,13)19-6-5-14-20(17,18)8-3-1-7(2-4-8)9(15)16/h1-4,14H,5-6H2,(H,15,16)
• InChI Key： IJSBSQIMNYNGHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NCCOC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 423
• XLogP3: 1.5
• Topological Polar Surface Area: 101

Additional information on 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide

4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide (CAS No. 1301739-37-6): A Comprehensive Overview

4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide (CAS No. 1301739-37-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its trifluoromethoxy and benzenesulfonamide moieties, exhibits a range of biological activities that make it a valuable candidate for further investigation.

The chemical structure of 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide is composed of a benzene ring substituted with a sulfonamide group at the para position and a carboxylic acid group at the ortho position. The presence of the trifluoromethoxy group on the ethyl side chain adds significant fluorine content, which can influence the compound's physicochemical properties and biological activity. This structural configuration provides a robust platform for exploring its potential in various therapeutic areas.

Recent studies have highlighted the potential of 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this effect is thought to involve the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL.

In addition to its therapeutic potential, the pharmacokinetic properties of 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide have been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. However, challenges related to its solubility and stability in aqueous environments have been identified, necessitating further optimization through formulation strategies.

The safety profile of 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide has also been evaluated in preclinical studies. Toxicity assessments in animal models have revealed that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. However, long-term safety studies are still ongoing to ensure its suitability for clinical use.

In conclusion, 4-Carboxy-N-[2-(trifluoromethoxy)ethyl]benzenesulfonamide (CAS No. 1301739-37-6) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further preclinical and clinical investigation. As research continues to advance, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and pharmaceutical science.